Cas no 1602381-01-0 (5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1602381-01-0
• MF: C₈H₁₁F₂N₃O₃
• MW: 235.188048601151
• CID: 5824821
• PubChem ID: 102644527
• Update Time: 2025-06-09

5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592928
• 1602381-01-0

• Inchi： 1S/C8H11F2N3O3/c9-7(10)6-5(8(15)16)11-12-13(6)3-1-2-4-14/h7,14H,1-4H2,(H,15,16)
• InChI Key： UKMMNNYOWIMARN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1CCCCO)F

Computed Properties

• Exact Mass: 235.07684755g/mol
• Monoisotopic Mass: 235.07684755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1602381-01-0)

5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1602381-01-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both difluoromethyl and hydroxybutyl substituents in its molecular framework imparts unique chemical and pharmacological properties, making it a promising candidate for further research and development.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively explored in the design of novel therapeutic agents, where the introduction of fluorine atoms can significantly modulate the pharmacokinetic profile of a compound. In contrast, the hydroxybutyl moiety introduces a hydrophilic character, which can improve solubility and bioavailability—critical factors for the clinical efficacy of pharmaceuticals. The combination of these two substituents in 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid suggests potential applications in the development of drugs targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in addressing unmet medical needs. Triazoles are known for their versatility in inhibiting enzymes and receptors involved in inflammatory responses, microbial infections, and cancer progression. The structural motif of 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid aligns well with these therapeutic areas. For instance, studies have demonstrated that triazole compounds can modulate the activity of kinases and other signaling proteins implicated in tumor growth and metastasis. The difluoromethyl group further contributes to its potential by enhancing binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in developing next-generation antibiotics. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. Triazole derivatives have shown promise in this regard due to their ability to disrupt essential bacterial processes such as DNA replication and cell wall synthesis. The incorporation of a hydroxybutyl group into the triazole core may further enhance antimicrobial efficacy by improving cell membrane permeability or interfering with metabolic pathways critical for bacterial survival.

In vitro studies have begun to unravel the mechanistic basis of 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid's biological activity. Initial research suggests that this compound exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the growing evidence linking chronic inflammation to various chronic diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting these enzymatic pathways, 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid may offer a therapeutic strategy for mitigating disease progression.

The synthetic route to this compound involves multi-step organic transformations that highlight its structural complexity. The introduction of both fluorinated and hydroxylated functional groups requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access increasingly complex molecular architectures with greater efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired triazole scaffold.

From a pharmacokinetic perspective, the solubility profile of 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid presents both opportunities and challenges for drug development. While the hydroxybutyl group enhances water solubility, which is advantageous for oral or intravenous administration, additional modifications may be necessary to optimize bioavailability and reduce potential side effects. Computational modeling has emerged as a powerful tool for predicting drug-like properties early in the discovery process. By leveraging virtual screening techniques, researchers can identify optimal analogs with improved pharmacokinetic profiles without extensive experimental testing.

The future directions for research on 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid are multifaceted. Investigating its interactions with biological targets at a molecular level will provide insights into its mechanism of action and guide structure-based drug design efforts. Additionally, exploring its potential as a prodrug—a precursor that is converted into an active therapeutic agent within vivo—could expand its therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical reality.

The broader impact of this compound on pharmaceutical innovation cannot be overstated. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like 5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazole-4-carboxylic acid exemplify how structural modifications can unlock new therapeutic possibilities. By integrating cutting-edge synthetic chemistry with rigorous biological evaluation, researchers are paving the way for next-generation medicines that address complex diseases more effectively than ever before.